4-Bromo-2-chloro-1-ethenyl-benzene

• IUPAC Name: 4-bromo-2-chloro-1-ethenylbenzene
• InChI: InChI=1S/C8H6BrCl/c1-2-6-3-4-7(9)5-8(6)10/h2-5H,1H2
• InChI Key: XTTULBAZGVTKMB-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=C(C=C1)Br)Cl
• Molecular Formula: C8H6BrCl
• DSSTOX Substance ID: DTXSID10728107
• Molecular Weight: 217.49 g/mol
• CAS RN: 943742-24-3

Description

“4-Bromo-2-chloro-1-ethenyl-benzene” is a chemical compound with the molecular formula C8H6BrCl. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “4-Bromo-2-chloro-1-ethenyl-benzene” consists of a benzene ring with bromine (Br), chlorine (Cl), and ethenyl groups attached to it. The molecular weight of this compound is 217.49.

Physical And Chemical Properties Analysis

“4-Bromo-2-chloro-1-ethenyl-benzene” has a molecular weight of 217.49. Other physical and chemical properties such as melting point, boiling point, and density were not found in the sources I retrieved.

Scientific Research Applications

Organic Synthesis

• Synthesis of Diols and Derivatives : The reactivity of bromo- and chloro-substituted benzenes has been explored in the synthesis of diols and derivatives. For instance, lithiophenylalkyllithiums, including derivatives of 4-bromo-2-chloro-1-ethenyl-benzene, have been utilized to generate compounds with both sp2- and sp3-hybridized carbanionic centers, further transformed into diols and dienes under specific conditions (Yus, Ramón, & Gómez, 2002).

Materials Science

• Fluorescence Properties : Research into the fluorescence properties of derivatives of 4-bromo-2-chloro-1-ethenyl-benzene, such as 1-bromo-4-(2,2-diphenylvinyl)benzene, has shown potential applications in materials science, particularly in the development of compounds with aggregation-induced emission (AIE) characteristics. These materials exhibit significantly enhanced fluorescence in the solid state compared to in solution, indicating their potential use in optoelectronic devices (Zuo-qi, 2015).

Chemical Analysis and Structural Studies

• Crystal Structure Analysis : The crystal structures of compounds containing 4-bromo-2-chloro-1-ethenyl-benzene units have been determined, providing insights into their molecular configurations and interactions. For example, studies have detailed the dihedral angles and intermolecular interactions in the crystal structures of related compounds, aiding in understanding the structural basis for their reactivity and properties (Jasinski et al., 2009; Jasinski et al., 2010).

Pharmaceutical Chemistry

• Synthesis of Benzamide Derivatives : In the pharmaceutical chemistry domain, derivatives of 4-bromo-2-chloro-1-ethenyl-benzene have been utilized in the synthesis of benzamide derivatives, which are explored as CCR5 antagonists. This research indicates the compound's relevance in developing therapeutic agents, demonstrating its utility in synthesizing biologically active molecules (De-ju, 2014; De-ju, 2015).

Mechanism of Action

The mechanism of action of “4-Bromo-2-chloro-1-ethenyl-benzene” is not specified in the sources I found. As it is used for research purposes, its mechanism of action would depend on the specific context of the research.

Future Directions

The future directions of “4-Bromo-2-chloro-1-ethenyl-benzene” are not specified in the sources I found. As it is used for research purposes, its future directions would depend on the outcomes of the research in which it is used.

Synthesis routes and methods

Procedure details

Using a procedure analogous to that used to prepare 30A, 4-bromo-2-chloro-1-iodobenzene (8 g, 25 mmol) was reacted with trimethyl(vinyl)silane in a pressure vessel at 160° C. for 1 h and worked up in a manner similar as in 30A to yield 61A (5.2 g, 96%) as an oil. 1H NMR (400 MHz, CDCl3) δ ppm 5.41 (d, J=11.86 Hz, 1 H) 7.02 (dd, J=17.36, 11.21 Hz, 1 H) 7.35 (dd, 1 H) 7.41 (d, 1 H) 7.52 (d, J=1.76 Hz, 1 H).